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Compound of Interest

Compound Name: Ssioriside

Cat. No.: B15146368 Get Quote

Essential Safety and Handling Guide for Isosorbide
This guide provides critical safety and logistical information for handling Isosorbide, a

compound commonly used by researchers, scientists, and drug development professionals.

The following procedures for personal protective equipment (PPE), handling, and disposal are

essential for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling Isosorbide. The following table summarizes the recommended equipment based on

safety data sheets.
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PPE Category Item Specifications Rationale

Eye and Face

Protection

Safety Glasses with

Side Shields or

Goggles

Must conform to

EN166 (EU) or OSHA

29 CFR 1910.133

(US) standards.[1][2]

Protects against eye

irritation from dust and

splashes.[1]

Hand Protection Nitrile Rubber Gloves

Impervious gloves that

comply with EC

Directive 89/686/EEC

and the related

standard EN374.[2][3]

Prevents skin contact

and irritation.

Respiratory Protection
N95 Respirator or

equivalent

Use in environments

where dust formation

is likely.

To avoid inhalation of

dust particles.

Protective Clothing
Lab Coat or Long-

Sleeved Gown

Should be worn to

prevent skin contact.

Provides a barrier

against accidental

spills and

contamination of

personal clothing.

Experimental Protocols: Handling and First Aid
Handling Procedures:

Ventilation: Handle Isosorbide in a well-ventilated area or under a chemical fume hood to

minimize dust inhalation.

Ignition Sources: As Isosorbide is a flammable solid, keep it away from heat, sparks, open

flames, and other ignition sources. Use spark-proof tools and explosion-proof equipment.

Hygiene: Practice good industrial hygiene. Wash hands thoroughly before breaks and after

handling the compound. Do not eat, drink, or smoke in the laboratory.

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.

First-Aid Measures:
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If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

In Case of Skin Contact: Remove contaminated clothing and wash the affected area with

soap and plenty of water. Get medical attention if irritation develops.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Operational and Disposal Plans
Accidental Release Measures:

In case of a spill, wear appropriate PPE. Sweep up the solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal. Do not let the chemical enter the

environment or drains.

Disposal:

Dispose of Isosorbide waste in accordance with local, state, and federal regulations. Do not

dispose of it down the drain. For specific guidance, consult your institution's environmental

health and safety (EHS) office. Unused or expired medication should be disposed of through a

certified drug take-back program or as hazardous waste. If a take-back program is not

available, the material can be mixed with an inert substance like cat litter or coffee grounds,

sealed in a plastic bag, and disposed of in the household trash, provided local regulations

allow.

Workflow for Handling Isosorbide
The following diagram illustrates the standard operating procedure for the safe handling of

Isosorbide from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Isosorbide in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]

3. pharmacopoeia.com [pharmacopoeia.com]

To cite this document: BenchChem. [Personal protective equipment for handling Ssioriside].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15146368#personal-protective-equipment-for-
handling-ssioriside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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